Cas no 2219374-95-3 (2-(4-bromophenyl)-3,3-difluorooxetane)

• Product Name: 2-(4-bromophenyl)-3,3-difluorooxetane
• CAS No: 2219374-95-3
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 5174522
• PubChem ID: 137952253
• Update Time: 2025-06-11

2-(4-bromophenyl)-3,3-difluorooxetane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-3,3-difluorooxetane

• Inchi： 1S/C9H7BrF2O/c10-7-3-1-6(2-4-7)8-9(11,12)5-13-8/h1-4,8H,5H2
• InChI Key： XNFHKHLIJIPODB-UHFFFAOYSA-N
• SMILES： O1CC(F)(F)C1C1=CC=C(Br)C=C1

Additional information on 2-(4-bromophenyl)-3,3-difluorooxetane

Introduction to 2-(4-bromophenyl)-3,3-difluorooxetane (CAS No. 2219374-95-3)

2-(4-bromophenyl)-3,3-difluorooxetane (CAS No. 2219374-95-3) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a wide range of applications due to their structural rigidity and reactivity. The presence of a bromo substituent and difluoro groups in the structure of 2-(4-bromophenyl)-3,3-difluorooxetane imparts unique chemical properties that make it an attractive candidate for various research and industrial applications.

The synthesis of 2-(4-bromophenyl)-3,3-difluorooxetane has been extensively studied, with several methods reported in the literature. One common approach involves the ring-opening reaction of a difluorocyclopropane precursor followed by bromination. The high reactivity of the difluorocyclopropane ring allows for efficient conversion into the desired oxetane structure. This synthetic route is not only robust but also scalable, making it suitable for both laboratory and industrial settings.

In the realm of medicinal chemistry, 2-(4-bromophenyl)-3,3-difluorooxetane has shown promise as a building block for the development of novel pharmaceuticals. The bromo substituent can serve as a handle for further functionalization, enabling the synthesis of diverse derivatives with potential therapeutic applications. For instance, recent studies have explored the use of 2-(4-bromophenyl)-3,3-difluorooxetane in the design of inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have demonstrated potent activity in vitro and are currently being evaluated in preclinical studies.

The difluoro groups in 2-(4-bromophenyl)-3,3-difluorooxetane contribute to its unique electronic and steric properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the reactivity and stability of organic molecules. In the context of drug discovery, this property can be leveraged to optimize pharmacokinetic profiles and enhance drug efficacy. Additionally, the presence of fluorine atoms can improve metabolic stability and reduce off-target effects, making 2-(4-bromophenyl)-3,3-difluorooxetane-based compounds attractive candidates for drug development.

Beyond its applications in medicinal chemistry, 2-(4-bromophenyl)-3,3-difluorooxetane has also found use in materials science. The rigid structure and high thermal stability of oxetanes make them ideal for the synthesis of advanced polymers and coatings. Recent research has focused on incorporating 2-(4-bromophenyl)-3,3-difluorooxetane into polymer networks to enhance mechanical properties and chemical resistance. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 2-(4-bromophenyl)-3,3-difluorooxetane have shown that it exhibits low toxicity to aquatic organisms and is biodegradable under certain conditions. This favorable environmental profile makes it a more sustainable choice compared to some traditional chemicals used in similar applications.

In conclusion, 2-(4-bromophenyl)-3,3-difluorooxetane (CAS No. 2219374-95-3) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it a valuable building block for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new uses and optimizations for this compound, solidifying its importance in modern scientific endeavors.